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Compound of Interest

Compound Name: 12-Pentacosanone

Cat. No.: B13425566

The proper disposal of 12-Pentacosanone, a long-chain ketone, is a critical aspect of
laboratory safety and environmental responsibility. While safety data sheets (SDS) for 12-
Pentacosanone indicate that it is not classified as a hazardous substance, it is imperative for
researchers, scientists, and drug development professionals to adhere to established
laboratory waste management protocols.[1][2] This ensures the safety of all personnel and
minimizes environmental impact.

Properties of 12-Pentacosanone Relevant to
Disposal

Understanding the physical and chemical properties of a substance is the first step in
determining the appropriate disposal method.
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Property Value Implication for Disposal

As a solid, it should not be

Physical State Solid[2] ] ]
disposed of down the drain.[3]
) ] Visual identification for proper
Appearance White solid[2] )
segregation.
Melting Point 53-56°C/127.4-132.8 °F Stable at room temperature.
Not considered flammable
Flash Point >110°C/>230°F under standard laboratory

conditions.

While not classified as

hazardous by OSHA,
o Not a hazardous substance or o
Hazard Classification ) institutional and local
mixture ] )
regulations for chemical waste

should still be followed.

Must be segregated from
Incompatible Materials Strong oxidizing agents strong oxidizing agents during

storage and disposal.

Standard Operating Procedure for the Disposal of
12-Pentacosanone

This procedure outlines the recommended steps for the safe and compliant disposal of 12-
Pentacosanone from a laboratory setting.

1.0 Purpose

To define the procedure for the proper disposal of 12-Pentacosanone, ensuring compliance
with safety and environmental regulations.

2.0 Scope

This procedure applies to all laboratory personnel who handle and dispose of 12-
Pentacosanone in solid form or as a residue on contaminated labware.
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3.0 Materials
o Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves.

o Clearly labeled, non-reactive waste container (e.g., a securely sealed plastic bag or a
designated solid waste container).

» Hazardous waste tag (if required by your institution's Environmental Health & Safety
department).

e Secondary containment for the waste container.
4.0 Procedure
4.1 Waste Characterization and Segregation

o Confirm that the waste is solely 12-Pentacosanone and not mixed with any hazardous
substances. If it is mixed with other chemicals, the mixture must be treated as hazardous
waste and disposed of accordingly.

» Do not mix 12-Pentacosanone waste with incompatible materials such as strong oxidizing
agents.

4.2 Solid Waste Disposal

e For pure, unused, or residual solid 12-Pentacosanone, place it in its original container if
possible, or in a new, clean, and compatible container.

» Seal the container securely to prevent any spillage.
o Label the container clearly as "12-Pentacosanone Waste" and include the date.

o Consult your institution's Environmental Health & Safety (EHS) office for specific guidance
on the disposal of non-hazardous chemical solids. Some institutions may allow for disposal
in the regular trash if deemed non-hazardous, while others may require it to be collected as
chemical waste.

4.3 Disposal of Contaminated Labware
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o Labware (e.g., weighing boats, spatulas, gloves) that is lightly contaminated with 12-
Pentacosanone should be collected in a designated solid waste container.

« If labware is grossly contaminated, it should be decontaminated if possible, or disposed of as
chemical waste.

» Empty containers of 12-Pentacosanone should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste. After rinsing, the defaced
container may be disposed of in the regular trash.

4.4 Final Disposal Pathway

o Store the sealed waste container in a designated waste accumulation area within the
laboratory, using secondary containment to capture any potential leaks.

» Follow your institution's procedures for chemical waste pickup. This may involve completing
a hazardous waste tag and submitting a request for collection to the EHS office.

Logical Workflow for 12-Pentacosanone Disposal

The following diagram illustrates the decision-making process for the proper disposal of 12-
Pentacosanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of 12-Pentacosanone in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13425566#12-pentacosanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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